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Cat. No.: B073142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Aluminum selenide (Al₂Se₃) is an inorganic compound with notable semiconductor properties.

However, its high reactivity, particularly its vigorous reaction with water, presents both

challenges and opportunities for its application in research and development. This technical

guide provides a comprehensive overview of the solubility and reactivity of aluminum
selenide, with a focus on quantitative data, detailed experimental protocols, and potential,

albeit speculative, applications in the biomedical field. The information is tailored for

researchers, scientists, and drug development professionals who may consider leveraging the

unique chemical properties of this compound.

Physicochemical Properties of Aluminum Selenide
Aluminum selenide is a yellow-to-brown solid at room temperature. Its fundamental physical

and chemical properties are summarized in the table below.
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Property Value References

Chemical Formula Al₂Se₃ [1][2][3]

Molar Mass 290.84 g/mol [1][4]

Appearance Yellow to brown powder/pieces [1][5]

Density 3.437 g/cm³ [1][4]

Melting Point 947 °C (1737 °F; 1220 K) [1][2][4]

Crystal Structure
Monoclinic, mS20, Space

group Cc, No. 9
[1][2]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-566.9 kJ/mol [2][4]

Standard Molar Entropy

(S⦵₂₉₈)
154.8 J/mol·K [2][4]

Solubility of Aluminum Selenide
The solubility of aluminum selenide is dominated by its high reactivity with protic solvents,

especially water.

Aqueous Solubility
In aqueous environments, aluminum selenide does not dissolve in the traditional sense but

undergoes rapid and complete hydrolysis.[6][7] This reaction is thermodynamically favorable

and results in the formation of aluminum hydroxide and highly toxic hydrogen selenide gas.[4]

[6]

Reaction with Water: Al₂Se₃(s) + 6H₂O(l) → 2Al(OH)₃(s) + 3H₂Se(g)[4][7]

Alternatively, the reaction can yield aluminum oxide: Al₂Se₃(s) + 3H₂O(l) → Al₂O₃(s) + 3H₂Se(g)

[6]

The Gibbs free energy of the aluminum-water reaction to form aluminum hydroxide is negative,

indicating a spontaneous process.[8] The formation of gaseous hydrogen selenide, which
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escapes the system, drives the reaction to completion.[4]

A reported pKsp value of 24.4 exists for aluminum selenide.[9] This would theoretically

suggest a very low solubility. However, the rapid and irreversible hydrolysis means this value is

of little practical significance for predicting its behavior in water. The thermodynamic favorability

of the hydrolysis reaction far outweighs the dissolution equilibrium.

Non-Aqueous Solubility
There is limited quantitative data on the solubility of aluminum selenide in non-aqueous

solvents.

Protic Solvents: Similar to water, it is expected to react with other protic solvents, such as

alcohols, although the reaction kinetics may differ.

Aprotic Solvents: Aluminum selenide is generally insoluble in common aprotic organic

solvents. For the synthesis of aluminum selenide nanoparticles, trioctylphosphine has been

used as a solvent.[10]

The following table summarizes the solubility behavior of aluminum selenide.

Solvent Solubility/Reactivity References

Water Decomposes via hydrolysis [1][2][4][6]

Acids (e.g., HCl)

Reacts to produce H₂Se gas

and the corresponding

aluminum salt

[6]

Bases
Reacts to release hydrogen

selenide gas
[11]

Organic Solvents
Generally insoluble in common

organic solvents

Trioctylphosphine
Used as a solvent for

nanoparticle synthesis
[10]

Reactivity of Aluminum Selenide
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Aluminum selenide is a highly reactive compound, particularly towards moisture and acids.

Reaction with Water and Moisture
As detailed above, the primary reaction of aluminum selenide is its hydrolysis in the presence

of water or atmospheric moisture. This reaction is vigorous and produces highly toxic and

flammable hydrogen selenide gas, necessitating handling in a dry, inert atmosphere.[1]

Reaction with Acids
Aluminum selenide readily reacts with acids to produce hydrogen selenide gas and the

corresponding aluminum salt. For example, with hydrochloric acid:[6]

Al₂Se₃(s) + 6HCl(aq) → 2AlCl₃(aq) + 3H₂Se(g)

This reaction provides a convenient, albeit hazardous, laboratory-scale method for the

generation of hydrogen selenide gas.[2]

Reaction with Bases
Aluminum selenide also reacts with bases, which facilitates the release of hydrogen selenide

gas.[11]

Combustion
When heated in the air, aluminum selenide can burn to produce aluminum oxide and

selenium dioxide.[2]

4Al₂Se₃(s) + 15O₂(g) → 4Al₂O₃(s) + 12SeO₂(g)

Experimental Protocols
Synthesis of Bulk Aluminum Selenide
A detailed experimental protocol for the synthesis of bulk aluminum selenide is not readily

available in the literature, but the general method involves the direct reaction of the elements at

high temperatures.[6]

General Procedure:
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Stoichiometric amounts of high-purity aluminum powder and selenium powder are thoroughly

mixed in an inert atmosphere (e.g., an argon-filled glovebox).

The mixture is placed in a quartz ampoule or a crucible made of a non-reactive material.

The container is evacuated and sealed or placed in a tube furnace under a continuous flow

of an inert gas.

The mixture is heated to 1000 °C.[6]

The temperature is maintained for a sufficient duration to ensure complete reaction.

The furnace is cooled down slowly to room temperature.

The resulting aluminum selenide product is handled and stored under an inert atmosphere.

Synthesis of Aluminum Selenide Nanocrystals
A method for the synthesis of colloidal aluminum selenide nanocrystals has been reported.

[10]

Materials:

Trioctylphosphine (TOP)

Selenium powder

A metalorganic aluminum precursor (e.g., trimethylaluminum - EXTREMELY PYROPHORIC,

HANDLE WITH EXTREME CAUTION)

Procedure:

Inside a nitrogen-filled glovebox, a solution of the aluminum precursor in TOP is prepared.

A separate solution of selenium in TOP is also prepared.

The selenium solution is injected into the vigorously stirred, heated aluminum precursor

solution.
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The reaction is allowed to proceed at a specific temperature to control the growth of the

nanocrystals.

The reaction is quenched by cooling.

The resulting nanocrystals are purified by precipitation and redispersion in appropriate

solvents.

Safe Handling Protocol for Aluminum Selenide
Due to its high reactivity and the toxicity of its hydrolysis product, strict safety precautions must

be followed when handling aluminum selenide.[12][13][14][15]

Personal Protective Equipment (PPE):

Flame-resistant lab coat

Chemical splash goggles and a face shield

Heavy-duty, chemical-resistant gloves (e.g., nitrile or neoprene)

Engineering Controls:

All handling of aluminum selenide must be performed in a certified chemical fume hood or

a glovebox with an inert atmosphere (argon or nitrogen).[1]

A Class D fire extinguisher for reactive metal fires must be readily available. DO NOT USE

WATER OR CARBON DIOXIDE EXTINGUISHERS.

An emergency eyewash and shower must be accessible.

Handling Procedures:

Before starting work, ensure all necessary PPE is worn correctly.

Work in a well-ventilated fume hood or an inert atmosphere glovebox.

Avoid any contact with moisture. Ensure all glassware and equipment are thoroughly dried.
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Use spatulas and other utensils made of materials that are non-sparking and compatible with

the reagents.

Weigh and transfer the material in a manner that minimizes dust generation.

Keep the container tightly sealed when not in use.

Waste Disposal:

Aluminum selenide waste is considered hazardous.

Quench small amounts of excess aluminum selenide slowly and carefully in a large volume

of a suitable solvent (e.g., isopropanol) under an inert atmosphere in a fume hood before

disposal as hazardous waste. This process will generate H₂Se and should only be performed

by trained personnel with appropriate safety measures in place.

Dispose of all waste in accordance with local, state, and federal regulations.

Applications in Research and Drug Development
The direct application of aluminum selenide in drug development is currently not established.

Its high reactivity with water makes it unsuitable for direct administration. However, its

properties as a precursor to biologically relevant molecules and nanomaterials present

potential avenues for research.

Precursor for Hydrogen Selenide (H₂Se) Generation
Hydrogen selenide is a biologically active molecule with roles in various physiological and

pathological processes.[16][17][18][19][20][21][22][23] The controlled hydrolysis of aluminum
selenide could serve as a method for the in situ generation of H₂Se for research purposes,

such as studying its effects on cellular signaling pathways.

Potential for Selenium Nanoparticle Synthesis
Selenium nanoparticles (SeNPs) are being extensively investigated for their therapeutic

potential, including as anticancer agents and drug delivery vehicles.[24][25][26][27][28][29][30]

While current synthesis methods for SeNPs typically use selenite or selenate as precursors,

the use of selenide sources is also possible. In principle, the controlled reaction of aluminum
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selenide could be explored as a source of selenide ions for the synthesis of SeNPs, although

this application has not been demonstrated and would require careful control of the reaction

conditions to manage the production of H₂Se.

Visualizations
Chemical Reaction Pathways
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Aluminum Selenide (Al₂Se₃)

Aluminum Hydroxide (Al(OH)₃)

+ 6H₂O

Hydrogen Selenide (H₂Se)

+ 6H₂O + 6HCl

Aluminum Chloride (AlCl₃)

+ 6HCl

Aluminum Oxide (Al₂O₃)

+ O₂, heat

Selenium Dioxide (SeO₂)

+ O₂, heat

Water (H₂O) Hydrochloric Acid (HCl) Oxygen (O₂)

Click to download full resolution via product page

Caption: Chemical reactions of aluminum selenide.
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Experimental Workflow: Synthesis of Bulk Aluminum
Selenide

Preparation

Reaction

Handling and Storage

Mix Stoichiometric
Al and Se Powders

Load into Quartz Ampoule

Evacuate and Seal Ampoule

Heat to 1000 °C
in Tube Furnace

Maintain Temperature

Slowly Cool to
Room Temperature

Transfer to
Inert Atmosphere Glovebox

Store in Sealed Container

Click to download full resolution via product page

Caption: Experimental workflow for bulk Al₂Se₃ synthesis.
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Logical Relationship: Potential Application in H₂Se-
Mediated Research

Aluminum Selenide
(Al₂Se₃)

Controlled Hydrolysis
(e.g., in aprotic solvent

with controlled water addition)

In-situ Generation
of H₂Se

Introduction to
Biological System
(e.g., cell culture)

Study of H₂Se Effects
on Signaling Pathways

Assessment of
Therapeutic Potential

Click to download full resolution via product page

Caption: Hypothetical workflow for H₂Se research using Al₂Se₃.
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Conclusion
Aluminum selenide is a highly reactive compound with limited solubility in common solvents

due to its propensity to undergo hydrolysis. This reactivity, while posing significant handling

challenges, also presents opportunities for its use as a precursor for generating hydrogen

selenide or potentially for the synthesis of selenium-based nanomaterials. For professionals in

research and drug development, understanding the fundamental chemistry of aluminum
selenide is crucial for safely harnessing its properties for innovative applications. Further

research is needed to explore the controlled reactivity of aluminum selenide and to validate its

potential in biomedical research, particularly in the context of H₂Se generation and as a

precursor for therapeutic nanomaterials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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